Cas no 2229443-78-9 (3-(but-3-yn-1-yl)-2-methoxypyridine)

• Product Name: 3-(but-3-yn-1-yl)-2-methoxypyridine
• CAS No: 2229443-78-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5838346
• PubChem ID: 165681965
• Update Time: 2025-06-13

3-(but-3-yn-1-yl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)-2-methoxypyridine
• EN300-1823812
• 2229443-78-9

• Inchi： 1S/C10H11NO/c1-3-4-6-9-7-5-8-11-10(9)12-2/h1,5,7-8H,4,6H2,2H3
• InChI Key： NPRVVHRYAHHWNO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CCC#C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(but-3-yn-1-yl)-2-methoxypyridine

Introduction to 3-(but-3-yn-1-yl)-2-methoxypyridine (CAS No. 2229443-78-9)

3-(but-3-yn-1-yl)-2-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2229443-78-9, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This heterocyclic molecule, featuring a pyridine core substituted with a butynyl group and a methoxy moiety, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science. The unique combination of functional groups in 3-(but-3-yn-1-yl)-2-methoxypyridine makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents targeting various therapeutic pathways.

The pyridine ring is a cornerstone in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of a methoxy group at the 2-position enhances the molecule's solubility and metabolic stability, while the butynyl substituent introduces reactivity that can be exploited in further chemical transformations. These features make 3-(but-3-yn-1-yl)-2-methoxypyridine a compelling candidate for exploring novel pharmacophores.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Studies have demonstrated that derivatives of pyridine with alkyne substituents exhibit promising interactions with proteins involved in inflammatory and infectious diseases. For instance, research has highlighted the potential of 3-(but-3-yn-1-yl)-2-methoxypyridine as a scaffold for developing inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. The alkyne functionality provides a site for further derivatization, allowing chemists to fine-tune binding affinity and selectivity.

In addition to its pharmaceutical applications, 3-(but-3-yn-1-yl)-2-methoxypyridine has shown promise in materials science. The conjugated system formed by the pyridine ring and the butynyl group can contribute to the development of organic semiconductors and light-emitting diodes (OLEDs). The methoxy group also serves as an anchor for further functionalization, enabling the creation of polymers with tailored electronic properties. These attributes position 3-(but-3-yn-1-yl)-2-methoxypyridine as a versatile building block for advanced materials.

The synthesis of 3-(but-3-yn-1-yl)-2-methoxypyridine typically involves multi-step reactions starting from readily available precursors. One common approach involves the palladium-catalyzed coupling of 2-methoxypyridine with terminal alkynes, followed by functional group manipulation to introduce the desired butynyl substitution. Advances in catalytic methods have improved the efficiency and scalability of these reactions, making it feasible to produce 3-(but-3-yn-1-yl)-2-methoxypyridine on both laboratory and industrial scales.

The compound's stability under various conditions is another critical factor in its utility. Studies have shown that 3-(but-3-yne-l)-2-methoxypyridine retains its structural integrity under moderate temperatures and pH conditions, making it suitable for formulation in diverse pharmaceutical applications. Furthermore, its compatibility with standard solvents used in drug development enhances its practicality in synthetic protocols.

Exploration into the biological activity of 3-(but--yln-l)-methoxypyridine has revealed several intriguing findings. Preclinical studies have indicated that certain derivatives exhibit inhibitory effects on kinases involved in cancer progression. The pyridine ring's ability to mimic natural substrates allows these compounds to disrupt signaling pathways critical for tumor growth. Additionally, the alkyne group provides a handle for further modifications aimed at improving pharmacokinetic profiles.

The role of (but--yln-l)methoxypyridin(e) as a ligand in metal-based therapeutics is another area of active research. Transition metal complexes incorporating this scaffold have demonstrated potential as antitumor agents by generating reactive oxygen species that induce apoptosis in cancer cells. The methoxy group's electron-donating properties enhance coordination interactions with metals such as ruthenium and platinum, leading to stable yet active complexes.

In conclusion,(but--yln-l)methoxy-pyridin(e) (CAS No. 22294437 89) stands out as a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it an invaluable tool for chemists and researchers striving to develop innovative solutions to complex challenges. As our understanding of its properties continues to evolve, so too will its role in advancing scientific discovery.